Cas no 84426-23-3 ((2E)-3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one)

(2E)-3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one is a chalcone derivative characterized by its distinct methoxy and hydroxy substituents on aromatic rings. This compound exhibits strong UV absorption properties due to its conjugated π-electron system, making it potentially useful in photochemical applications. The presence of electron-donating methoxy groups enhances its stability and reactivity in organic synthesis. Its structural features suggest utility as an intermediate in the preparation of flavonoids or other bioactive molecules. The hydroxyl group at the 2-position allows for further functionalization, broadening its synthetic versatility. Analytical studies indicate high purity and well-defined crystalline properties, ensuring reproducibility in research applications. Its defined stereochemistry (2E-configuration) contributes to consistent performance in structure-activity studies.
(2E)-3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one structure
84426-23-3 structure
Product Name:(2E)-3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one
CAS No:84426-23-3
MF:C18H18O5
MW:314.332525730133
CID:667231
PubChem ID:5904747
Update Time:2025-06-07

(2E)-3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)-, (2E)-
    • 2'-HYDROXY-2,4,4'-TRIMETHOXYCHALCONE
    • (E)-3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one
    • (2E)-3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one
    • Flavonid, 5a
    • MLS001048850
    • BDBM93434
    • ZTIPWOFLPVWZDX-WEVVVXLNSA-N
    • HMS2269P17
    • STK888602
    • ST059923
    • SMR000387058
    • VU0254750-3
    • 2'-Hydroxy-2,4,4'-trimethoxychalcone, AldrichCPR
    • 2-Propen-1-one, 3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-me
    • Inchi: 1S/C18H18O5/c1-21-13-7-8-15(17(20)10-13)16(19)9-5-12-4-6-14(22-2)11-18(12)23-3/h4-11,20H,1-3H3/b9-5+
    • InChI Key: ZTIPWOFLPVWZDX-WEVVVXLNSA-N
    • SMILES: O(C)C1C=C(C=CC=1/C=C/C(C1C=CC(=CC=1O)OC)=O)OC

Computed Properties

  • Exact Mass: 314.11542367g/mol
  • Monoisotopic Mass: 314.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65
  • XLogP3: 3.8

(2E)-3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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(2E)-3-(2,4-dimethoxyphenyl)-1-(2-hydroxy-4-methoxyphenyl)prop-2-en-1-one Related Literature

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